N-benzyl-N-(2-hydroxyethyl)benzenesulfonamide

• IUPAC Name: N-benzyl-N-(2-hydroxyethyl)benzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c17-12-11-16(13-14-7-3-1-4-8-14)20(18,19)15-9-5-2-6-10-15/h1-10,17H,11-13H2
• InChI Key: OBGQICKJVVDHSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

Synthesis Analysis

Sulfonamides, including structures similar to N-benzyl-N-(2-hydroxyethyl)benzenesulfonamide, are synthesized through various methods, depending on the desired sulfonamide structure and substituents. For example, the synthesis of 4-Amino-N-(2-hydroxy-4-pentadecylbenzylidene)benzenesulfonamide involved reacting 2-hydroxy-4-pentadecylbenzaldehyde with 4-aminobenzenesulfonamide in the presence of acetic acid in ethanol, with the structure confirmed by several analytical techniques (Naganagowda & Petsom, 2011).

Molecular Structure Analysis

The molecular structure of sulfonamide compounds is typically characterized using techniques such as IR, 1H-NMR, 13C-NMR, and mass spectral analysis, as well as X-ray crystallography for solid-state analysis. These techniques help confirm the molecular structure, including the positioning of benzyl and hydroxyethyl groups on the benzenesulfonamide backbone, as demonstrated in studies of similar compounds (Naganagowda & Petsom, 2011).

Chemical Reactions and Properties

Sulfonamides can undergo various chemical reactions, including acylation, alkylation, and reactions with amines. The specific reactions and properties of N-benzyl-N-(2-hydroxyethyl)benzenesulfonamide would depend on its functional groups. For instance, the introduction of alkyl groups through N-alkylation with alcohols has been explored for aminobenzenesulfonamides, demonstrating the versatility of these compounds in chemical synthesis (Lu et al., 2015).

Physical Properties Analysis

The physical properties of sulfonamide compounds, including solubility, melting point, and crystalline structure, can be characterized using various analytical techniques. The crystalline structure and hydrogen bonding patterns play a significant role in determining these properties, as seen in X-ray crystallography studies of similar sulfonamide compounds (Sreenivasa et al., 2014).

Chemical Properties Analysis

The chemical properties of sulfonamides, including reactivity, stability, and interactions with other molecules, are influenced by the sulfonamide group and substituents on the aromatic ring. Studies on N-substituted benzenesulfonamides have provided insights into their binding mechanisms and inhibition capabilities, suggesting potential applications in enzyme inhibition and drug development (Di Fiore et al., 2011).

Scientific Research Applications

Enzyme Inhibition

• N-substituted benzenesulfonamides, including derivatives similar to N-benzyl-N-(2-hydroxyethyl)benzenesulfonamide, have been explored as inhibitors of specific enzymes. For instance, they have been studied for their ability to inhibit kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which is significant in neuroscience research (Röver et al., 1997).

Structural Analysis and Drug Design

• Research has focused on understanding the binding mechanisms of N-substituted benzenesulfonamides to enzymes, which is crucial for drug design. For example, X-ray crystallographic studies have been conducted to investigate how these compounds interact with human carbonic anhydrase isoform II, revealing insights into their inhibition mechanism (Di Fiore et al., 2011).

Synthesis and Pharmacophores

• The synthesis of various N-substituted benzenesulfonamides has been explored, providing a basis for developing pharmacophoric elements in drug design. These compounds are used in creating drug-like scaffolds for targeting specific biological pathways, such as cyclooxygenase-2 (COX-2) inhibition (Singh et al., 2007).

Mechanism of Action

The mechanism of action of sulfonamides is not clear without specific context. In medicine, some sulfonamides act as antimicrobial agents by inhibiting the synthesis of folic acid in bacteria.